Cas no 6966-10-5 (3,4-Dimethylbenzyl Alcohol)

• Product Name: 3,4-Dimethylbenzyl Alcohol
• CAS No: 6966-10-5
• MF: C₉H₁₂O
• MW: 136.190982818604
• MDL: MFCD00004647
• CID: 47128
• PubChem ID: 24851319
• Update Time: 2025-06-09

3,4-Dimethylbenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• (3,4-Dimethylphenyl)methanol
• 3,4-Dimethylbenzyl alcohol
• NS00043738
• AI3-21300
• (3,4-Dimethylphenyl)methanol #
• 3,4 dimethylbenzyl alcohol
• 6966-10-5
• UNII-W26FBZ2PXH
• NSC 18728
• AC-7308
• W26FBZ2PXH
• SCHEMBL93048
• NSC-18728
• Benzenemethanol, 3,4-dimethyl-
• EN300-49126
• MFCD00004647
• A22394
• BP-11487
• EINECS 230-175-0
• CS-0044039
• W-104610
• 3,4-Dimethylbenzyl alcoho
• SY005661
• 3,4-dimethyl-Benzenemethanol;Benzenemethanol, 3,4-dimethyl-
• (3,4-Dimethylphenyl);methanol
• 3,4-Dimethylbenzyl alcohol, 99%
• FT-0636317
• AKOS009156942
• DTXSID60219954
• NSC18728
• InChI=1/C9H12O/c1-7-3-4-9(6-10)5-8(7)2/h3-5,10H,6H2,1-2H
• 3,4-Dimethylbenzenemethanol
• 1-(hydroxymethyl)-3,4-dimethylbenzene
• DB-021939
• DTXCID10142445
• CHEBI:231517
• 3,4-Dimethylbenzyl Alcohol

• MDL： MFCD00004647
• Inchi： 1S/C9H12O/c1-7-3-4-9(6-10)5-8(7)2/h3-5,10H,6H2,1-2H3
• InChI Key： OKGZCXPDJKKZAP-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 136.08900
• Monoisotopic Mass: 136.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.8

Experimental Properties

• Color/Form: Not available
• Density: 0.9612 (rough estimate)
• Melting Point: 62-65 °C (lit.)
• Boiling Point: 218-221 °C(lit.)
• Flash Point: 218-221℃
• Refractive Index: 1.5270 (estimate)
• PSA: 20.23000
• LogP: 1.79570
• Solubility: Not available

3,4-Dimethylbenzyl Alcohol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S36/37/39-S26-S22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22; R36/37/38
• Safety Term：S22;S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,4-Dimethylbenzyl Alcohol

3,4-Dimethylbenzyl Alcohol (CAS No. 6966-10-5): An Overview of Its Properties, Applications, and Recent Research

3,4-Dimethylbenzyl Alcohol (CAS No. 6966-10-5) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with two methyl groups and a hydroxymethyl group. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various scientific and industrial contexts.

The molecular formula of 3,4-Dimethylbenzyl Alcohol is C₁₀H₁₄O, and its molecular weight is approximately 150.21 g/mol. It is a colorless liquid with a characteristic aromatic odor. The compound is soluble in many organic solvents, including ethanol, acetone, and ethyl acetate, but it has limited solubility in water. These solubility properties make it suitable for use in formulations where solubility in organic media is desired.

In terms of its chemical reactivity, 3,4-Dimethylbenzyl Alcohol can undergo various reactions due to the presence of the hydroxyl group. For instance, it can be oxidized to form the corresponding aldehyde or carboxylic acid. It can also participate in substitution reactions, such as alkylation or acylation, which are useful in synthetic chemistry. Additionally, the compound can undergo esterification to form esters, which are often used as fragrances or intermediates in the synthesis of more complex molecules.

3,4-Dimethylbenzyl Alcohol finds applications in several industries. In the fragrance and flavor industry, it is used as a fragrance component due to its pleasant aromatic odor. It is also used as an intermediate in the synthesis of other compounds with more specific functionalities. In the pharmaceutical industry, 3,4-Dimethylbenzyl Alcohol has been explored for its potential biological activities. Recent studies have investigated its anti-inflammatory and antioxidant properties, which could have implications for the development of new therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2022) evaluated the anti-inflammatory effects of 3,4-Dimethylbenzyl Alcohol. The researchers found that this compound significantly reduced the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Another study published in the Bioorganic & Medicinal Chemistry Letters (2021) explored the antioxidant properties of 3,4-Dimethylbenzyl Alcohol. The results indicated that it exhibited strong radical scavenging activity, which could be beneficial in protecting cells from oxidative damage.

Beyond its biological activities, 3,4-Dimethylbenzyl Alcohol has also been investigated for its potential use in materials science. A recent study published in the Journal of Materials Chemistry A (2023) explored the use of this compound as a modifier for polymer materials. The researchers found that incorporating 3,4-Dimethylbenzyl Alcohol into polymer matrices improved their mechanical properties and thermal stability. This finding opens up new possibilities for using this compound in advanced materials applications.

In summary, 3,4-Dimethylbenzyl Alcohol (CAS No. 6966-10-5) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and properties make it valuable for use as a fragrance component, synthetic intermediate, and potential therapeutic agent. Recent research has shed light on its anti-inflammatory and antioxidant activities, further expanding its potential uses. As ongoing studies continue to explore its properties and applications, 3,4-Dimethylbenzyl Alcohol is likely to remain an important compound in both academic research and industrial settings.